Cas no 105866-74-8 (2-(morpholin-4-yl)quinoxalin-6-amine)

• Product Name: 2-(morpholin-4-yl)quinoxalin-6-amine
• CAS No: 105866-74-8
• MF: C₁₂H₁₄N₄O
• MW: 230.265761852264
• CID: 1164808
• PubChem ID: 23082043
• Update Time: 2025-11-01

2-(morpholin-4-yl)quinoxalin-6-amine Chemical and Physical Properties

Names and Identifiers

• 6-Quinoxalinamine, 2-(4-morpholinyl)-
• 2-(morpholin-4-yl)quinoxalin-6-amine
• EN300-1572742
• 105866-74-8
• SCHEMBL3559638

• Inchi： 1S/C12H14N4O/c13-9-1-2-10-11(7-9)14-8-12(15-10)16-3-5-17-6-4-16/h1-2,7-8H,3-6,13H2
• InChI Key： YBLQAKVMWNXLMG-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=NC3C=C(C=CC=3N=2)N)CC1

Computed Properties

• Exact Mass: 230.11676108g/mol
• Monoisotopic Mass: 230.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 2-(morpholin-4-yl)quinoxalin-6-amine

Introduction to 2-(morpholin-4-yl)quinoxalin-6-amine (CAS No. 105866-74-8) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-(morpholin-4-yl)quinoxalin-6-amine, identified by the chemical identifier CAS No. 105866-74-8, represents a significant compound in the realm of chemical biology and medicinal chemistry. This heterocyclic amine derivative has garnered attention due to its structural uniqueness and its potential therapeutic applications. The compound combines a quinoxaline core with a morpholine moiety, features that are often associated with enhanced bioactivity and selectivity in drug design. Its molecular framework not only suggests versatility in chemical modifications but also hints at promising interactions with biological targets, making it a subject of intense interest for researchers exploring novel pharmacophores.

The quinoxaline scaffold, a fused bicyclic system consisting of two carbon rings connected by a nitrogen atom, is well-documented for its role in various bioactive molecules. Quinoxalines exhibit a broad spectrum of biological activities, including antimicrobial, antitumor, and anti-inflammatory properties. The introduction of the morpholine group into this framework introduces additional hydrogen bonding capabilities and steric bulk, which can modulate the compound's binding affinity and selectivity. This structural combination has been strategically exploited in the design of molecules targeting specific biological pathways.

In recent years, 2-(morpholin-4-yl)quinoxalin-6-amine has been studied for its potential as an intermediate in the synthesis of more complex pharmaceutical agents. Its reactivity allows for further functionalization, enabling the creation of derivatives with tailored properties for therapeutic use. The compound's ability to serve as a building block in medicinal chemistry underscores its importance in drug discovery pipelines.

One of the most compelling aspects of 2-(morpholin-4-yl)quinoxalin-6-amine is its observed interaction with certain enzymes and receptors implicated in human diseases. Preclinical studies have suggested that derivatives of this compound may inhibit enzymes involved in cancer progression or modulate signaling pathways relevant to neurological disorders. These findings align with the broader trend in medicinal chemistry toward identifying small molecules that can selectively interfere with disease-causing mechanisms.

The synthesis of 2-(morpholin-4-yl)quinoxalin-6-amine involves multi-step organic transformations that highlight the compound's synthetic accessibility while maintaining high purity standards. Advanced synthetic methodologies have been employed to ensure efficient production, allowing researchers to explore its pharmacological potential without significant synthetic hurdles. This accessibility is crucial for both academic research and industrial development, as it facilitates rapid screening and optimization.

From a computational chemistry perspective, the molecular dynamics and binding affinities of 2-(morpholin-4-yl)quinoxalin-6-amine have been scrutinized using state-of-the-art modeling techniques. These studies have provided insights into how the morpholine group influences the compound's interactions with biological targets, offering a rational basis for structure-based drug design. The integration of experimental data with computational predictions has enhanced our understanding of the compound's mechanism of action.

The pharmacokinetic profile of 2-(morpholin-4-yl)quinoxalin-6-amine is another area of active investigation. Researchers are evaluating its solubility, stability, and metabolic pathways to assess its suitability for therapeutic applications. These studies are essential for determining optimal dosing regimens and minimizing potential side effects. By optimizing pharmacokinetic properties, scientists aim to improve the compound's bioavailability and therapeutic efficacy.

In conclusion, 2-(morpholin-4-yl)quinoxalin-6-amine (CAS No. 105866-74-8) represents a promising candidate in chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Its combination of a quinoxaline core and a morpholine moiety offers versatility in drug design, while preclinical studies suggest its utility in targeting various diseases. Continued research into its synthesis, pharmacology, and computational modeling will further elucidate its full potential as a pharmaceutical agent.